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Compound of Interest

(1S,2S)-2-
Compound Name:
fluorocyclopropanecarboxylic acid

Cat. No.: B186702

CAS Number: 105919-34-4

This technical guide provides a comprehensive overview of (1S,2S)-2-
fluorocyclopropanecarboxylic acid, a key chiral building block in modern pharmaceutical
development. Designed for researchers, scientists, and drug development professionals, this
document details its chemical and physical properties, outlines a detailed synthesis protocol,
and discusses its significant applications, particularly in the synthesis of advanced therapeutic
agents.

Core Compound Properties

(1S,2S)-2-fluorocyclopropanecarboxylic acid is a fluorinated derivative of
cyclopropanecarboxylic acid with a specific stereochemistry that is crucial for its application in
the synthesis of enantiomerically pure drug candidates. The introduction of a fluorine atom can
significantly enhance the metabolic stability, bioavailability, and potency of the final drug
molecule.

Table 1: Chemical and Physical Properties of (1S,2S)-2-Fluorocyclopropanecarboxylic Acid
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Property Value Reference(s)
CAS Number 105919-34-4 [1]12]
Molecular Formula CaHsFO2 [1]

Molecular Weight 104.08 g/mol [1]
Appearance White solid [1]

Melting Point 41-42 °C [1]

Boiling Point (Predicted) 202.3+33.0°C [3]

Density (Predicted) 1.35+ 0.1 g/cm3 [3]

pKa (Predicted) 3.78£0.20 [1]

MDL Number MFCD04972869 [1]

Synthesis and Characterization

The synthesis of (1S,2S)-2-fluorocyclopropanecarboxylic acid is a challenging process,
which contributes to its high cost and limited availability. However, its importance as a
pharmaceutical intermediate has driven the development of several synthetic routes.

Experimental Protocol: A Novel Synthetic Approach

A patented method provides a scalable route to 2-fluorocyclopropanecarboxylic acid. While this
method produces a racemic mixture, it can be adapted for an asymmetric synthesis to yield the
desired (1S,2S) enantiomer, for instance, through the use of a chiral rhodium catalyst. The
general steps are outlined below.

Experimental Workflow for the Synthesis of 2-Fluorocyclopropanecarboxylic Acid
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Step 1: Phenyl Sulfide Intermediate Formation

!

Step 2: Oxidation

!

Step 3: Elimination to form 1-Fluoro-1-benzenesulfonylethylene

!

Step 4: Cyclopropanation

Y

Step 5: Elimination and Acidification

!

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid

////V

Amide Coupling »- Advanced Fluoroquinolone Antibiotic (e.g., Sitafloxacin)

Quinolone Core
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Reaction Setup

(1S,2S)-2-Fluorocyclopropanecarboxylic Acid
+ Amine Substrate

i

Dissolve in Anhydrous Solvent (e.g., DMF, DCM)

'

Add Coupling Reagent (e.g., HATU, EDC/HOBt)
+ Base (e.g., DIPEA)

Reaction E;ld Workup

Stir at Room Temperature

'

Aqueous Workup and Extraction

'

Purification (e.g., Column Chromatography)

Final Amide Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number-105919-34-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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